Cas no 1210129-41-1 (2-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide)

• Product Name: 2-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide
• CAS No: 1210129-41-1
• MF: C₁₈H₂₂FN₅O₂
• MW: 359.397986888886
• CID: 6185404
• PubChem ID: 45542782
• Update Time: 2025-06-12

2-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide
• 2-fluoro-N-(2-{[6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]oxy}ethyl)benzamide
• AKOS024516037
• 2-fluoro-N-(2-((6-(4-methylpiperazin-1-yl)pyrimidin-4-yl)oxy)ethyl)benzamide
• F5624-0984
• 1210129-41-1
• 2-fluoro-N-[2-[6-(4-methylpiperazin-1-yl)pyrimidin-4-yl]oxyethyl]benzamide

• Inchi： 1S/C18H22FN5O2/c1-23-7-9-24(10-8-23)16-12-17(22-13-21-16)26-11-6-20-18(25)14-4-2-3-5-15(14)19/h2-5,12-13H,6-11H2,1H3,(H,20,25)
• InChI Key： LYYWQWUOEFHOKG-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(NCCOC1=CC(=NC=N1)N1CCN(C)CC1)=O

Computed Properties

• Exact Mass: 359.17575312g/mol
• Monoisotopic Mass: 359.17575312g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 70.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 2-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide

Introduction to 2-Fluoro-N-(2-{6-(4-Methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide (CAS No. 1210129-41-1)

2-Fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide (CAS No. 1210129-41-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzamides, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties.

The chemical structure of 2-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide is characterized by a fluoro-substituted benzene ring linked to an amide group, which is further connected to a substituted pyrimidine moiety. The presence of the 4-methylpiperazine group adds complexity and functionality to the molecule, contributing to its pharmacological profile. The combination of these structural elements provides a robust platform for exploring its potential as a therapeutic agent.

Recent studies have highlighted the potential of 2-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide in various therapeutic areas. One notable application is in the treatment of neurological disorders, particularly those involving neurodegeneration. Research has shown that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways, which are implicated in conditions like Parkinson's disease and Alzheimer's disease.

In addition to its neuroprotective effects, 2-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide has demonstrated promising anti-inflammatory properties. In vitro and in vivo studies have indicated that it can inhibit the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, which are key mediators of inflammation. This makes it a potential candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic properties of 2-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide have also been extensively studied. It exhibits good oral bioavailability and a favorable half-life, making it suitable for chronic administration. Moreover, its low toxicity profile and minimal side effects further enhance its clinical potential.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide in various patient populations. Preliminary results have been encouraging, with several trials reporting significant improvements in symptom management and quality of life for patients with neurological and inflammatory conditions.

The synthesis of 2-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide involves a multi-step process that includes the formation of the fluoro-substituted benzene ring, the introduction of the amide group, and the coupling with the pyrimidine moiety. Advanced synthetic techniques, such as microwave-assisted synthesis and transition metal-catalyzed reactions, have been employed to optimize yield and purity.

In conclusion, 2-fluoro-N-(2-{6-(4-methylpiperazin-1-yl)pyrimidin-4-yloxy}ethyl)benzamide (CAS No. 1210129-41-1) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, coupled with its favorable pharmacological properties, positions it as a valuable candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various neurological and inflammatory disorders.